molecular formula C19H29N3O2S B2380418 N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide CAS No. 1007979-11-4

N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide

Cat. No. B2380418
CAS RN: 1007979-11-4
M. Wt: 363.52
InChI Key: BJVRTNTVXIZAOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C19H29N3O2S and its molecular weight is 363.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Applications

A study conducted by Göktaş et al. (2012) explored the synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide compounds, which include a structure related to N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide. This research found that these compounds, particularly the one labeled as 3b, demonstrated potent antiviral activity against influenza A and B viruses in MDCK cell cultures. The compound 3b specifically showed a significant inhibitory effect in a virus hemolysis assay, suggesting its role as a fusion inhibitor for the influenza virus by preventing the conformational change of the influenza virus hemagglutinin at low pH (Göktaş et al., 2012).

Synthesis and Chemical Properties

The synthesis of similar compounds involving adamantane structures has been a subject of interest in various studies. For instance, Fürstner et al. (2008) described the preparation of non-symmetrical imidazolium salts, including an adamantyl variant. This study contributes to the broader understanding of adamantane derivatives' synthesis and potential applications in various fields, including medicinal chemistry (Fürstner et al., 2008).

Molecular Recognition and Structural Analysis

Karle et al. (1997) explored the molecular recognition properties of 1,3-bis[(pyrid-2-ylamino)carbonyl]adamantane, a compound structurally related to the adamantane-1-carboxamide series. This study provides insights into the conformational adaptability of such compounds in forming one-dimensional motifs, relevant in the context of molecular recognition and assembly (Karle et al., 1997).

Catalytic Synthesis

Shishkin et al. (2020) researched the catalytic synthesis of N-Aryladamantane-1-carboxamides using phosphorus trichloride. This study is crucial in understanding the chemical synthesis processes that could potentially involve this compound (Shishkin et al., 2020).

Quantum Analysis and Interaction Energies

El-Emam et al. (2020) conducted a study focusing on the quantitative assessment of noncovalent interactions in N-substituted-5-(adamantan-1-yl)-1,3,4-thiadiazole-2-amines, which is relevant in understanding the molecular properties of adamantane derivatives. This study employed crystallographic and QTAIM analysis to elucidate the structures and interaction energies, providing a comprehensive understanding of the molecular interactions at play (El-Emam et al., 2020).

properties

IUPAC Name

N-[1-(4,5-dihydro-1,3-thiazol-2-ylamino)-3-methyl-1-oxobutan-2-yl]adamantane-1-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H29N3O2S/c1-11(2)15(16(23)22-18-20-3-4-25-18)21-17(24)19-8-12-5-13(9-19)7-14(6-12)10-19/h11-15H,3-10H2,1-2H3,(H,21,24)(H,20,22,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJVRTNTVXIZAOI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)NC1=NCCS1)NC(=O)C23CC4CC(C2)CC(C4)C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H29N3O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.